Cas no 563-76-8 (2-Bromopropionyl bromide)

• Product Name: 2-Bromopropionyl bromide
• CAS No: 563-76-8
• MF: C₃H₄Br₂O
• MW: 215.871259689331
• MDL: MFCD00000142
• CID: 38367
• PubChem ID: 24855014
• Update Time: 2025-07-14

2-Bromopropionyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Bromopropionyl bromide
• ALPHA-BROMOPROPIONYL BROMIDE
• 2-Bromopropanoyl bromide
• 2-bromo-propanoylbromid
• 2-bromo-Propanoylbromide
• -Bromopropionylbromide
• Propanoyl bromide, 2-bromo-
• 2-BROMOPROPIONYL BROMIDE (ALPHA-)
• 2-Bromopropiomyl bromide
• 1,2-Dibromo-2-propanone
• 2-Bromopropanoic acid bromide
• 2-Bromopropionic acid bromide
• BrCH(Me)COBr
• BroMoacety BroMide
• Propanoyl bromide,2-bromo
• Propionylbromide, 2-bromo- (6CI,7CI)
• (?à)-2-Bromopropanoyl bromide
• DL-2-Bromopropionyl bromide
• a-Bromopropanyl bromide
• a-Bromopropionyl bromide
• 2-Bromopropionylbromide
• F0001-1477
• FS-4682
• EN300-36267
• .alpha.-Bromopropionyl bromide
• 2-bromo-propionyl bromide
• ILLHORFDXDLILE-UHFFFAOYSA-
• NS00043294
• 2-Bromopropionyl bromide, 97%
• B0649
• BR1124
• 563-76-8
• BCP28221
• MFCD00000142
• 2-bromopropanyl bromide
• DTXSID00862201
• (RS)-2-bromopropanoyl bromide
• J-508541
• racemic 2-bromo-propionyl bromide
• InChI=1/C3H4Br2O/c1-2(4)3(5)6/h2H,1H3
• AKOS009157375
• 2-bromo propionyl bromide
• 2-Bromopropionyl bromide, purum, >=97.0% (AT)
• 1,2-dibromo-propionaldehyde
• EINECS 209-261-7
• SCHEMBL35246
• alpha-bromopropionylbromide
• 2-Bromopropanoyl bromide #
• alpha-Bromopropanyl bromide
• Q73SM69APS
• 2-Bromoisopropionyl chloride
• STL302038
• 2-Bromopropanoyl bromide, (+/-)-
• AAA56376
• 209-261-7
• DTXCID50810999

• MDL： MFCD00000142
• Inchi： 1S/C3H4Br2O/c1-2(4)3(5)6/h2H,1H3
• InChI Key： ILLHORFDXDLILE-UHFFFAOYSA-N
• SMILES： BrC(C(=O)Br)C
• BRN： 1071331

Computed Properties

• Exact Mass: 213.86300
• Monoisotopic Mass: 213.863
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 61.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Yellowish liquid.
• Density: 2.061 g/mL at 25 °C(lit.)
• Boiling Point: 155°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.518(lit.)
• Solubility: Miscible with trichloromethane, diethyl ether, benzene and acetone.
• PSA: 17.07000
• LogP: 1.69130
• Solubility: It decomposes in the presence of water and ethanol.
• Vapor Pressure: 1.3 mmHg ( 20 °C)
• Sensitiveness: Moisture Sensitive
• FEMA: 2248

2-Bromopropionyl bromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R22; R34
• HazardClass：8
• PackingGroup：II
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-Bromopropionyl bromide

Recent Advances in the Application of 2-Bromopropionyl bromide (CAS: 563-76-8) in Chemical Biology and Pharmaceutical Research

2-Bromopropionyl bromide (CAS: 563-76-8) is a highly reactive alkylating agent widely utilized in chemical biology and pharmaceutical research for the synthesis of various bioactive molecules. Recent studies have highlighted its significance in the development of novel drug candidates, particularly in the modification of peptides, proteins, and small molecules. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its applications, mechanisms, and potential therapeutic implications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 2-Bromopropionyl bromide as a key intermediate in the synthesis of covalent inhibitors targeting Bruton's tyrosine kinase (BTK). The researchers employed this reagent to introduce a reactive warhead into the inhibitor scaffold, enabling irreversible binding to the target protein. This approach has shown promising results in preclinical models of B-cell malignancies, underscoring the compound's utility in targeted cancer therapy.

In another recent investigation, 2-Bromopropionyl bromide was utilized in the development of PROTACs (Proteolysis Targeting Chimeras), a cutting-edge therapeutic modality. The compound's ability to form stable covalent bonds with E3 ligase ligands was exploited to enhance the efficiency of targeted protein degradation. This work, published in Nature Chemical Biology (2024), represents a significant step forward in the field of targeted protein degradation and opens new avenues for drug discovery.

Furthermore, advancements in synthetic methodology have expanded the applications of 2-Bromopropionyl bromide. A 2024 study in Organic Letters reported a novel, high-yield synthesis route for this compound, improving its accessibility for research purposes. The optimized protocol reduces byproduct formation and enhances purity, which is critical for its use in sensitive biological applications.

From a safety and regulatory perspective, recent toxicological studies have provided updated data on the handling and storage of 2-Bromopropionyl bromide. These findings, published in Chemical Research in Toxicology (2023), emphasize the importance of proper protective measures due to the compound's high reactivity and potential health hazards. Researchers are advised to follow stringent safety protocols when working with this reagent.

Looking forward, the unique properties of 2-Bromopropionyl bromide continue to inspire innovative applications in drug discovery. Current research directions include its use in antibody-drug conjugates (ADCs) and as a tool for studying protein-protein interactions through chemical cross-linking. The compound's versatility and reactivity make it a valuable asset in the medicinal chemist's toolkit, with potential applications that may extend beyond current expectations.